Cas no 2408429-61-6 (3-Bromo-2-methyl-6,7-dihydro-5H-pyrazolo[1,5-a]pyridin-4-one)

3-Bromo-2-methyl-6,7-dihydro-5H-pyrazolo[1,5-a]pyridin-4-one is a heterocyclic compound featuring a fused pyrazole-pyridinone core with a bromo substituent at the 3-position and a methyl group at the 2-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom offers a handle for cross-coupling reactions, while the pyridinone moiety contributes to its potential biological activity. Its rigid bicyclic framework enhances stability, and the compound's synthetic versatility supports its use in developing novel bioactive molecules. Suitable for research applications, it is typically handled under controlled conditions due to its reactive functional groups.

3-Bromo-2-methyl-6,7-dihydro-5H-pyrazolo[1,5-a]pyridin-4-one structure

2408429-61-6 structure

Product Name:3-Bromo-2-methyl-6,7-dihydro-5H-pyrazolo[1,5-a]pyridin-4-one

CAS No:2408429-61-6

MF:C₈H₉BrN₂O

MW:229.073860883713

MDL:MFCD32642527

CID:4777823

Update Time:2026-02-27

3-Bromo-2-methyl-6,7-dihydro-5H-pyrazolo[1,5-a]pyridin-4-one Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2-methyl-6,7-dihydro-5H-pyrazolo[1,5-a]pyridin-4-one
- SB36044
- MDL： MFCD32642527
- Inchi： 1S/C8H9BrN2O/c1-5-7(9)8-6(12)3-2-4-11(8)10-5/h2-4H2,1H3
- InChI Key： BUKVMWDSQXCHAI-UHFFFAOYSA-N
- SMILES： BrC1C(C)=NN2C=1C(CCC2)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 209
XLogP3: 1.4
Topological Polar Surface Area: 34.9

3-Bromo-2-methyl-6,7-dihydro-5H-pyrazolo[1,5-a]pyridin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0646-1g	3-Bromo-2-methyl-6,7-dihydro-5H-pyrazolo[1,5-a]pyridin-4-one	2408429-61-6	96%	1g	¥8726.45	2025-01-20
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0646-5g	3-Bromo-2-methyl-6,7-dihydro-5H-pyrazolo[1,5-a]pyridin-4-one	2408429-61-6	96%	5g	¥34958.27	2025-01-20
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0646-500mg	3-Bromo-2-methyl-6,7-dihydro-5H-pyrazolo[1,5-a]pyridin-4-one	2408429-61-6	96%	500mg	¥4800.42	2025-01-20
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0646-50mg	3-Bromo-2-methyl-6,7-dihydro-5H-pyrazolo[1,5-a]pyridin-4-one	2408429-61-6	96%	50mg	¥1364.05	2025-01-20
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0646-1g	3-Bromo-2-methyl-6,7-dihydro-5H-pyrazolo[1,5-a]pyridin-4-one	2408429-61-6	96%	1g	8463.46CNY	2021-07-19
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